Cas no 338750-51-9 (methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate)

• Product Name: methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate
• CAS No: 338750-51-9
• CID: 4647557
• Update Time: 2025-07-22

methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[5-CYANO-2,4-DIOXO-3,4-DIHYDRO-1(2H)-PYRIMIDINYL]-3-THIOPHENECARBOXYLATE
• methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-(5-cyano-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, methyl ester

Additional information on methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate

Methyl 2-(5-Cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate: An Overview of CAS No. 338750-51-9

Methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate (CAS No. 338750-51-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its thiophene ring and cyano group, which contribute to its biological activity and pharmacological profile.

The chemical structure of methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate (CAS No. 338750-51-9) consists of a thiophene ring fused with a pyrimidine moiety. The presence of the cyano group and the ester functionality at the thiophene ring adds to its chemical versatility and reactivity. These structural features make it an attractive candidate for various biological studies and drug development initiatives.

Recent research has highlighted the potential of methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate in several therapeutic areas. One notable application is in the treatment of cancer. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

Moreover, the safety profile of methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

The synthesis of methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)thiophene-3-carboxylate (CAS No. 338750-51-9) has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of a thiophene derivative with a suitable pyrimidine precursor in the presence of a catalyst. The resulting product can be further purified using techniques such as column chromatography or recrystallization.

In conclusion, methyl 2-(5-cyano-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-y l)thiophene - 3 - carboxylate (CAS No. 338750 - 51 - 9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel drugs for cancer treatment and other diseases.